Cas no 2695-37-6 (p-Styrenesulfonic Acid Sodium Salt)

• Product Name: p-Styrenesulfonic Acid Sodium Salt
• CAS No: 2695-37-6
• Molecular Formula: C₈H₇NaO₃S
• Molecular Weight: 206.1942
• MDL: MFCD00013379
• CID: 43332
• PubChem ID: 3571582

p-Styrenesulfonic Acid Sodium Salt Properties

Names and Identifiers

• Sodium 4-vinylbenzenesulfonate hydrate
• 4-STYRENESULFONIC ACID, SODIUM SALT HYDRATE
• 4-VINYLBENZENESULFONIC ACID SODIUM SALT HYDRATE
• P-STYRENESULFONIC ACID SODIUM SALT HYDRATE
• SODIUM P-STYRENESULFONATE HYDRATE
• 4-ethenyl-benzenesulfonicacisodiumsalt
• Benzenesulfonicacid,4-ethenyl-,sodiumsalt
• 4-Vinylbenzenesulphonic acid sodium salt hydrate
• Sodium p-vinylbenzenesulphonate~Styrene-4-sulphonic acid sodium salt
• Styrene Sulfonic Acid Sodium
• 4-Vinylbenzenesulfonic Acid Sodium
• P-STYRENESULFONIC ACID NA SALT
• 4-VINLBENZENESULFONIC ACID SODIUM
• SODIUMPARA-VINYLBENZENESULPHONATE
• 4-ethenyl-benzenesulfonic acid sodium salt
• 4-STYRENESULFONIC ACID
• p-Vinylbenzenesulphonic acid sodium salt
• Sodium 4-vinylbenzenesulphonate
• Sodium 4-vinylbenzenesulfonate
• p-Styrenesulfonicacidsodiumsalt
• SODIUM p-STYRENE SULFONATE, hydrate, tech-95
• SODIUM P-STYRENESULFONATE
• Sodium p-vinylbenzenesulfonate
• sodium,4-ethenylbenzenesulfonate
• 4-Vinylbenzenesulfonic acid sodium salt
• sodium 4-styrenesulfonate
• sodium styrene sulfonate
• sodium styrene sulphonate
• sodium styrene-4-sulphonate
• Styrene-4-sulfonic acid sodium salt
• Benzenesulfonic acid, 4-ethenyl-, sodium salt
• Sodium p-styrene sulfonate
• sodium styrene-4-sulfonate
• Poly(sodium 4-vinylbenzenesulfonate)
• 0KP0V3OG5G
• p-Styrenesulfonic Acid Sodium Salt
• Benzenesulfonic acid, 4-ethenyl-, sodium salt (1:1)
• AK318084
• 4-STYRENESULFONIC ACID, SODIUM SALT
• DSSTox_CID_2
• 4-styrenesulfonic acid sodium salt
• AC8403
• DB-047068
• NCGC00256681-01
• MFCD00013379
• SY015111
• Sodium 4-styrene sulfonate
• Tox21_112278
• Q27236913
• NS00020068
• CHEMBL3186402
• AS-15557
• Sodium styrene p-sulphonate
• 2695-37-6
• CS-0132093
• EINECS 220-266-3
• CAS-2695-37-6
• J-016631
• average Mw ~70,000, powder
• S0258
• Tox21_302466
• Styrenesulfonic acid,sodium salt
• 25704-18-1
• AKOS015962098
• A877494
• sodium;4-ethenylbenzenesulfonate
• p-styrenesulfonate sodium salt
• NCGC00165978-01
• UNII-0KP0V3OG5G
• sodium 4-ethenylbenzene-1-sulfonate
• DTXSID7044635
• sodium p-styrene-sulfonate
• AKOS004909482
• p-styrene sulfonic acid sodium salt
• MFCD00084449
• CCRIS 9478
• DTXCID5024635
• SCHEMBL94887
• EN300-33594
• C8H7NaO3S
• 4-STYRENESULFONICACID,SODIUMSALT

• MDL： MFCD00013379
• InChIKey： XFTALRAZSCGSKN-UHFFFAOYSA-M
• Inchi： 1S/C8H8O3S.Na/c1-2-7-3-5-8(6-4-7)12(9,10)11;/h2-6H,1H2,(H,9,10,11);/q;+1/p-1
• SMILES： S(C1C([H])=C([H])C(C([H])=C([H])[H])=C([H])C=1[H])(=O)(=O)[O-].[Na+]
• BRN： 3575931

Computed Properties

• Exact Mass: 206.00100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.001359
• Heavy Atom Count: 13
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Surface Charge: -1
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 2.31450
• PSA: 65.58000
• Refractive Index: n20/D 1.387
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 111-112 °C
• Melting Point: ≥300 °C
• Flash Point: 78 °F
• Color/Form: Brownish yellow solution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not available
• Sensitiveness: Sensitive to light & sensitive to air
• Density: 1.043 g/mL at 25 °C

p-Styrenesulfonic Acid Sodium Salt Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26-S36/37-S36-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 22-37/38-41
• Signal Word：Danger
• TSCA：Yes
• FLUKA BRAND F CODES：8-23

p-Styrenesulfonic Acid Sodium Salt Customs Data

• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives